Cas no 2167736-99-2 (4-(4-oxo-1,4-dihydropyridin-3-yl)pyrrolidine-3-carboxylic acid)

• Product Name: 4-(4-oxo-1,4-dihydropyridin-3-yl)pyrrolidine-3-carboxylic acid
• CAS No: 2167736-99-2
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• CID: 5796436
• PubChem ID: 165501899
• Update Time: 2025-10-12

4-(4-oxo-1,4-dihydropyridin-3-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-oxo-1,4-dihydropyridin-3-yl)pyrrolidine-3-carboxylic acid
• 2167736-99-2
• EN300-1457597

• Inchi： 1S/C10H12N2O3/c13-9-1-2-11-4-7(9)6-3-12-5-8(6)10(14)15/h1-2,4,6,8,12H,3,5H2,(H,11,13)(H,14,15)
• InChI Key： IXQCWTORUCLALN-UHFFFAOYSA-N
• SMILES： OC(C1CNCC1C1=CNC=CC1=O)=O

Computed Properties

• Exact Mass: 208.08479225g/mol
• Monoisotopic Mass: 208.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.2
• Topological Polar Surface Area: 78.4Ų

Additional information on 4-(4-oxo-1,4-dihydropyridin-3-yl)pyrrolidine-3-carboxylic acid

Introduction to 4-(4-oxo-1,4-dihydropyridin-3-yl)pyrrolidine-3-carboxylic Acid (CAS No. 2167736-99-2)

4-(4-oxo-1,4-dihydropyridin-3-yl)pyrrolidine-3-carboxylic acid is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and diverse potential applications. This compound, identified by the CAS number 2167736-99-2, has garnered attention due to its structural features and its role in the development of novel therapeutic agents. The molecular framework of this compound incorporates both pyrrolidine and dihydropyridine moieties, which are well-known for their pharmacological properties and biological activities.

The structural composition of 4-(4-oxo-1,4-dihydropyridin-3-yl)pyrrolidine-3-carboxylic acid makes it a versatile intermediate in synthetic chemistry. The presence of the 4-oxo-1,4-dihydropyridine moiety suggests potential interactions with biological targets, while the pyrrolidine ring provides additional functional sites for chemical modification. These features make the compound a valuable building block for the synthesis of more complex molecules with tailored biological activities.

In recent years, there has been growing interest in the development of new drugs targeting various diseases, including cardiovascular disorders, neurological conditions, and inflammatory diseases. The unique structural features of 4-(4-oxo-1,4-dihydropyridin-3-yl)pyrrolidine-3-carboxylic acid position it as a promising candidate for further investigation in drug discovery. Specifically, the dihydropyridine scaffold is known for its role in calcium channel modulation, which is crucial for treating conditions such as hypertension and angina pectoris.

Recent studies have highlighted the potential of derivatives of dihydropyridines and pyrrolidines in addressing neurological disorders. The compound’s ability to interact with specific enzymes and receptors has been explored in preclinical models, demonstrating its potential as a lead compound for further development. For instance, modifications to the pyrrolidine ring have shown promise in enhancing binding affinity to certain neurological targets, suggesting its utility in the treatment of neurodegenerative diseases.

The synthesis of 4-(4-oxo-1,4-dihydropyridin-3-yl)pyrrolidine-3-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications. Techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been utilized to construct the complex molecular framework efficiently.

The pharmacological profile of this compound is an area of active research. Initial studies have indicated that it may exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways. This has sparked interest in exploring its potential as an anti-inflammatory agent. Additionally, the compound’s interaction with biological targets suggests possible applications in other therapeutic areas, including cancer therapy and pain management.

In conclusion, 4-(4-oxo-1,4-dihydropyridin-3-yl)pyrrolidine-3-carboxylic acid (CAS No. 2167736-99-2) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable intermediate for synthesizing novel therapeutic agents. Ongoing research continues to uncover new applications and mechanisms of action for this compound, positioning it as a key player in future drug development efforts.